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Compound of Interest

Compound Name: 1-Methyl-L-histidine-d3

Cat. No.: B1579999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-L-histidine-d3 is a deuterated stable isotope-labeled derivative of 1-Methyl-L-

histidine. It serves as a critical internal standard for mass spectrometry (MS)-based quantitative

analysis, particularly in metabolomics and pharmacokinetic studies.[1] Its structural similarity

and mass shift from the endogenous analyte allow for precise and accurate quantification by

correcting for variability during sample preparation and analysis. Understanding the stability

and optimal storage conditions of 1-Methyl-L-histidine-d3 is paramount to ensure the integrity

of experimental data. This guide provides a comprehensive overview of its stability,

recommended storage protocols, and methodologies for its analysis.

Chemical Properties and Applications
1-Methyl-L-histidine is a derivative of the essential amino acid L-histidine and is primarily used

as a biomarker for meat and fish consumption.[2] The deuterated form, 1-Methyl-L-histidine-
d3, is synthetically produced for use as an internal standard in various research applications,

including:

Metabolomics: To accurately quantify the levels of 1-Methyl-L-histidine in biological samples.

Pharmacokinetic Studies: To trace the metabolic fate of drugs.
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Clinical Diagnostics: As a standard for the quantification of biomarkers.

Stability Profile
While extensive quantitative stability data for 1-Methyl-L-histidine-d3 under various stress

conditions (e.g., pH, light, and temperature) is not readily available in peer-reviewed literature,

general stability information can be inferred from supplier recommendations and the known

chemistry of histidine derivatives. The imidazole ring of histidine is known to be susceptible to

oxidation.[3]

General Stability:

1-Methyl-L-histidine-d3 is generally considered stable if stored under recommended

conditions.[4] However, long-term stability should be periodically verified, especially for stock

solutions. For isotopically labeled amino acids, it is recommended to re-analyze for chemical

purity after extended storage periods.

Storage Recommendations
Proper storage is crucial to maintain the integrity and purity of 1-Methyl-L-histidine-d3. The

following table summarizes the recommended storage conditions based on information from

various suppliers.
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Storage Format Temperature Duration Recommendations

Neat (Solid) Room Temperature Long-term

Store in a dry, dark

place. Desiccation is

recommended to

prevent moisture

absorption.

-20°C or -80°C Long-term

For extended storage,

colder temperatures

are generally

preferred to minimize

any potential

degradation.

Stock Solutions -20°C Up to 1 month

Prepare in a suitable

solvent such as

methanol, DMSO, or

water.

-80°C Up to 6 months

For longer-term

storage of solutions,

-80°C is

recommended to

maintain stability.

Handling Precautions:

Avoid repeated freeze-thaw cycles of stock solutions, which can lead to degradation. It is

best practice to aliquot stock solutions into single-use vials.

Solutions should be protected from light.

For aqueous solutions, sterile filtration is recommended to prevent microbial growth.

Experimental Protocols for Stability and Purity
Assessment
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To ensure the reliability of experimental results, it is essential to have robust analytical methods

for assessing the stability and purity of 1-Methyl-L-histidine-d3.

Purity Assessment by LC-MS/MS
A stability-indicating liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is

the gold standard for determining the purity of 1-Methyl-L-histidine-d3 and detecting any

potential degradation products.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Triple quadrupole mass spectrometer

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.2-0.5 mL/min

Injection Volume: 5-10 µL

Column Temperature: 30-40 °C

Mass Spectrometry Parameters (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

1-Methyl-L-histidine-d3: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific to the

fragmentation pattern)

Potential Degradants: Monitor for expected mass shifts.
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Forced Degradation Studies
Forced degradation studies are crucial for identifying potential degradation pathways and

developing a stability-indicating analytical method.[3][5] These studies involve subjecting the

compound to harsh conditions to accelerate its degradation.

Stress Conditions:

Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Heating the solid compound at 105°C for 24 hours.

Photostability: Exposing the compound to light (ICH Q1B guidelines).

Methodology:

Prepare solutions of 1-Methyl-L-histidine-d3 under each stress condition.

At specified time points, neutralize the acidic and basic samples.

Analyze all samples by the developed LC-MS/MS method.

Compare the chromatograms of the stressed samples to that of an unstressed control to

identify degradation peaks.

Visualizations
Workflow for Stability Assessment
The following diagram illustrates a logical workflow for assessing the stability of 1-Methyl-L-
histidine-d3.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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